Cas no 27867-36-3 (3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-)
![3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- structure](https://www.kuujia.com/scimg/cas/27867-36-3x500.png)
27867-36-3 structure
Product name:3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
- carane 4,5-epoxide
- 3-Oxatricyclo(5.1.0.02,4)octane, 5,8,8-trimethyl-
- 5,8,8-Trimethyl-3-oxatricyclo(5.1.0.02,4)octane
- 5,8,8-trimethyl-3-oxatricyclo[5.1.0.0~2,4~]octane
- EINECS 248-701-2
- Carane, 4,5-epoxy-, trans
- KNHFDBGGSOSGEO-UHFFFAOYSA-N
- NS00049748
- UNII-PNJ58HM5VB
- 3-Oxatricyclo[5.1.0.02,4]octane, 5,8,8-trimethyl-
- DTXSID00950551
- 27867-36-3
- SCHEMBL10627107
- PNJ58HM5VB
- car-4-ene oxide
-
- Inchi: InChI=1S/C10H16O/c1-5-4-6-7(10(6,2)3)9-8(5)11-9/h5-9H,4H2,1-3H3
- InChI Key: KNHFDBGGSOSGEO-UHFFFAOYSA-N
- SMILES: CC1CC2C(C2(C)C)C2OC12
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 12.53
3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- Related Literature
-
Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
-
Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
27867-36-3 (3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-) Related Products
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